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Compound of Interest

Compound Name: Asatone

Cat. No.: B8063810 Get Quote

Technical Support Center: High-Purity Acetone
This guide provides researchers, scientists, and drug development professionals with best

practices for storing and handling high-purity acetone. Below you will find frequently asked

questions (FAQs), troubleshooting guides, and detailed protocols to ensure the integrity of your

experiments and maintain laboratory safety.

Frequently Asked Questions (FAQs)
Q1: What are the ideal storage conditions for high-purity acetone?

High-purity acetone should be stored in a cool, dry, and well-ventilated area specifically

designated for flammable liquids.[1][2][3] Key storage practices include:

Temperature Control: Keep storage areas at a consistent temperature, preferably below

room temperature, to reduce volatility and vapor buildup.[4]

Avoid Ignition Sources: Store containers away from direct sunlight, heat, sparks, open

flames, and hot surfaces.[5] All electrical equipment in the storage area should be explosion-

proof.

Container Integrity: Ensure containers are tightly sealed to prevent evaporation and

contamination.
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Incompatible Materials: Store acetone separately from incompatible substances such as

oxidizing agents (e.g., peroxides, nitric acid), strong acids, bases, and reactive metals to

prevent hazardous chemical reactions.

Q2: What type of container is best for storing high-purity acetone?

To maintain purity and prevent leaks, use containers made of appropriate materials.

Recommended: Stainless steel and glass containers are ideal as they are non-reactive and

prevent degradation of the acetone. For short-term or secondary containment, high-density

polyethylene (HDPE) is also suitable. Always use the original manufacturer's container when

possible.

To Avoid: Many common plastics, particularly polyethylene, can be dissolved or degraded by

acetone, leading to contamination and potential leaks.

Q3: What personal protective equipment (PPE) is required when handling acetone?

Proper PPE is essential to minimize exposure and prevent injury.

Eye and Face Protection: Always wear chemical safety goggles. When there is a risk of

splashing, a face shield should be worn in addition to goggles.

Skin Protection: Wear chemical-resistant gloves. Milled butyl rubber and some formulations

of nitrile gloves are recommended (always check the manufacturer's compatibility chart). A

lab coat or chemical-resistant apron should also be worn.

Respiratory Protection: Work in a well-ventilated area or under a chemical fume hood to

avoid inhaling vapors. If ventilation is insufficient, a NIOSH-approved organic vapor

respirator may be necessary.

Q4: How can I prevent static electricity discharge when transferring acetone?

Acetone vapor can be ignited by a static discharge. To prevent this, electrically bond and

ground containers and transfer equipment. Grounding clips must be in contact with bare metal

on both the dispensing and receiving containers. Use only non-sparking tools when opening or

handling acetone containers.
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Troubleshooting Guide
Q5: I cleaned a glass surface with high-purity acetone, but a residue was left behind. What

could be the cause?

Residue after evaporation is a common sign of contamination. Potential causes include:

Impure Acetone: The acetone may not be as pure as specified. Even ACS grade acetone

can contain trace impurities up to 0.5%. Lower grades, such as technical grade, contain

higher levels of impurities.

Container Leaching: If the acetone was stored in an improper plastic container, it may have

leached plasticizers or other chemicals into the solvent.

Self-Condensation Products: Over time, acetone can undergo an aldol reaction to form

impurities like diacetone alcohol and mesityl oxide.

To troubleshoot, you can perform a simple evaporation test as described in the "Experimental

Protocols" section below. If the test confirms a residue, consider obtaining a new batch of

acetone from a reputable supplier, ensuring it is stored in a glass or stainless steel container.

Q6: My experiment is sensitive to water. How can I ensure my acetone is dry?

High-purity acetone grades, such as ACS grade, have a specified maximum water content

(typically ≤0.5%). To minimize water contamination:

Keep the acetone container tightly sealed at all times when not in use. Acetone is

hygroscopic and can absorb moisture from the air.

Purchase acetone in smaller containers to reduce the time the container is open and the

headspace into which moisture can diffuse.

For ultra-sensitive applications, consider using a molecular sieve to dry the acetone before

use.

Logical Workflow: Troubleshooting Acetone
Contamination
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Start: Suspected
Acetone Contamination

(e.g., residue, failed experiment)

Verify Acetone Grade
(e.g., ACS, HPLC)

Perform Evaporation Test
(see protocol below)

Is a visible residue present?

Contamination Confirmed

Yes

Acetone is Likely Pure

No

Investigate Source of Contamination

Investigate other experimental
variables for contamination source

Check Storage Container
(Is it glass/steel or improper plastic?)

Action: Obtain a new, certified
batch of high-purity acetone

End

Click to download full resolution via product page

Caption: Troubleshooting workflow for suspected acetone contamination.
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Quantitative Data Summary
The tables below summarize key physical, chemical, and safety data for high-purity acetone.

Table 1: Physical and Chemical Properties of Acetone

Property Value Citation(s)

Chemical Formula C₃H₆O

Purity (ACS Grade) ≥99.5%

Water Content (ACS Grade) ≤0.5%

Residue on Evaporation ≤0.001%

Boiling Point 56°C (133°F)

Density (at 20°C) 0.790 g/mL

Flash Point -20°C (-4°F)

Auto-ignition Temp. 465°C (869°F)

Explosive Limits in Air 2.1% - 13% by volume

Table 2: Material Compatibility for Storage and Handling
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Material Compatibility Rating Citation(s)

Stainless Steel (316) Excellent

Glass Excellent

Hastelloy Excellent

Titanium Excellent

High-Density Polyethylene

(HDPE)

Good (for secondary

containment)

Polyethylene (general) Poor (risk of degradation)

Aluminum Not Recommended

Natural Rubber Not Recommended

Experimental Protocols
Protocol: Simple Quality Control Test for Non-Volatile
Residue
This protocol provides a quick method to check for non-volatile impurities in acetone, such as

oils or leached plasticizers.

Objective: To qualitatively determine if a sample of acetone leaves a residue upon evaporation.

Materials:

Acetone sample (approx. 25-50 mL)

Clean glass beaker or watch glass

A well-ventilated area or fume hood, free from ignition sources

Desiccator (optional, for cooling)

Methodology:

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8063810?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ensure the glass beaker or watch glass is scrupulously clean. Wash with a detergent, rinse

thoroughly with deionized water, and finally rinse with a small amount of the acetone to be

tested. Allow it to dry completely.

Pour a small amount (e.g., 25 mL) of the acetone sample into the clean, dry glass container.

Place the container in a well-ventilated area, away from any heat or open flames, and allow

the acetone to evaporate completely at room temperature. This may take several hours.

Once all the acetone has evaporated, visually inspect the inside surface of the glass

container.

Wipe the inside of the container with a clean finger or a lint-free cloth.

Interpreting Results:

No Residue: If the glass is clean and no oily film is felt, the acetone is likely free of

significant non-volatile contaminants.

Residue Present: If a visible film, oily substance, or any particulate matter remains, the

acetone is contaminated and may be unsuitable for high-purity applications.

Workflow Diagram: Safe Acetone Handling in the
Laboratory

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8063810?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Prepare for Acetone Use

1. Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

2. Ensure Proper Ventilation
(Fume Hood or Well-Ventilated Area)

3. Ground and Bond Containers
(If transferring large volumes)

4. Dispense Required Amount
(Use non-sparking tools)

5. Tightly Seal Stock Container Immediately

6. Return to Approved
Flammable Storage Cabinet

7. Clean Work Area and
Dispose of Waste Properly

End

Click to download full resolution via product page

Caption: Step-by-step workflow for the safe handling of acetone.
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Disposal Guide
Q7: How should I dispose of waste acetone?

Acetone is considered hazardous waste and must be disposed of according to local, state, and

federal regulations.

Do Not Pour Down Drains: Never pour acetone down a sink or into general waste streams.

Collect in Designated Containers: Collect waste acetone in a clearly labeled, sealed, and

compatible container (glass or metal is preferred). The container should be marked "Acetone

Waste".

Segregate Waste: Do not mix acetone waste with incompatible chemicals.

Arrange for Professional Disposal: Store the sealed waste container in a designated

hazardous waste accumulation area until it can be collected by a licensed hazardous waste

disposal company.

Decision Pathway: Acetone Waste Disposal
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Start: Acetone Waste Generated

Is the waste purely acetone or
mixed with other chemicals?

Pour into 'Acetone Waste'
container

Pure

Consult SDS for all components
to ensure compatibility

Mixed

Securely seal waste container
when not in use

Are all components compatible
for co-disposal?

Create a new, clearly labeled
waste stream for the mixture

No

Pour into appropriate
'Mixed Solvent Waste' container

Yes

Store in designated hazardous
waste accumulation area

Arrange for pickup by a
licensed waste disposal service

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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